Cas no 62835-61-4 (2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine)

2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine is a substituted phenothiazine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a chloro-substituted phenothiazine core, a 3-chloropropyl side chain, and a methoxymethoxy functional group, offering versatility for further chemical modifications. The compound's dual chloro groups enhance reactivity in nucleophilic substitution reactions, while the methoxymethoxy moiety provides stability and controlled deprotection opportunities. This makes it a valuable intermediate for developing bioactive molecules, particularly in neuropharmacology. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting research in drug discovery and heterocyclic chemistry. Proper handling and storage under inert conditions are recommended to maintain stability.

2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine structure

62835-61-4 structure

Product Name:2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine

CAS No:62835-61-4

MF:C₁₇H₁₇Cl₂NO₂S

MW:370.29338145256

CID:2085572

PubChem ID:12333098

Update Time:2025-11-06

2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine
- 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)phenothiazine
- 62835-61-4
- starbld0001258
- Inchi： 1S/C17H17Cl2NO2S/c1-21-11-22-13-4-5-14-17(10-13)23-16-6-3-12(19)9-15(16)20(14)8-2-7-18/h3-6,9-10H,2,7-8,11H2,1H3
- InChI Key： AWIFKOPYCHQMOK-UHFFFAOYSA-N
- SMILES： ClCCCN1C2C=C(C=CC=2SC2C=C(C=CC1=2)OCOC)Cl

Computed Properties

Exact Mass: 369.0357053Da
Monoisotopic Mass: 369.0357053Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 6
Complexity: 377
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.7
Topological Polar Surface Area: 47Å²

2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C368630-10mg	2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine	62835-61-4	10mg	$ 201.00	2023-04-18
TRC	C368630-25mg	2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine	62835-61-4	25mg	$ 402.00	2023-04-18
TRC	C368630-100mg	2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine	62835-61-4	100mg	$ 1315.00	2023-04-18

2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine Related Literature

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Additional information on 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine

Comprehensive Overview of 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine (CAS No. 62835-61-4)

2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine (CAS No. 62835-61-4) is a specialized organic compound belonging to the phenothiazine derivatives family. This compound has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. The presence of both chloro and methoxymethoxy functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for phenothiazine-based compounds has surged, driven by their versatility in drug discovery and material science. Researchers are particularly interested in CAS No. 62835-61-4 for its potential role in developing novel therapeutic agents. Its molecular structure allows for modifications that can lead to compounds with enhanced bioactivity, addressing current challenges in treating neurological and metabolic disorders.

The synthesis of 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine involves multi-step organic reactions, including alkylation and etherification. These processes require precise control of reaction conditions to ensure high yield and purity. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to characterize the compound, ensuring its suitability for further applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for complex organic molecules. CAS No. 62835-61-4 is no exception, with researchers investigating greener alternatives to traditional synthetic routes. This aligns with the global push towards green chemistry and reducing the environmental footprint of chemical production.

Another area of interest is the potential of phenothiazine derivatives in photovoltaic applications. The unique electronic properties of these compounds make them candidates for organic solar cells, a rapidly growing field in renewable energy. While 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine is primarily studied for its pharmaceutical potential, its role in material science cannot be overlooked.

For those searching for "phenothiazine derivatives uses" or "CAS 62835-61-4 applications," this compound represents a bridge between traditional medicinal chemistry and cutting-edge material science. Its dual functionality opens doors for interdisciplinary research, making it a subject of ongoing studies in academic and industrial laboratories worldwide.

Quality control is paramount when working with CAS No. 62835-61-4. Reputable suppliers provide certificates of analysis (CoA) to verify purity and composition, ensuring compliance with industry standards. Researchers and manufacturers must adhere to strict handling protocols to maintain the integrity of the compound and achieve reproducible results in their experiments.

In conclusion, 2-Chloro-10-(3-chloropropyl)-7-(methoxymethoxy)-10H-phenothiazine (CAS No. 62835-61-4) is a compound of significant scientific and industrial relevance. Its multifaceted applications, from pharmaceuticals to renewable energy, highlight its importance in modern chemistry. As research continues to uncover new possibilities, this compound will likely remain a focal point in the quest for innovative solutions to global challenges.